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Compound of Interest

Compound Name: DBCO-PEG5-NHS ester

Cat. No.: B606970 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties,

specifications, and applications of DBCO-PEG5-NHS ester, a key reagent in bioconjugation

and drug development. This document details experimental protocols and presents quantitative

data in a clear, accessible format to support your research and development endeavors.

Core Chemical Properties and Specifications
DBCO-PEG5-NHS ester is a heterobifunctional linker that contains a dibenzocyclooctyne

(DBCO) group and an N-hydroxysuccinimide (NHS) ester. The DBCO group facilitates copper-

free click chemistry, a bioorthogonal reaction, by reacting with azide-functionalized molecules.

[1][2] The NHS ester enables covalent bond formation with primary amines, such as those

found on the side chains of lysine residues in proteins.[3][4]

The molecule incorporates a polyethylene glycol (PEG) spacer (PEG5), which enhances its

hydrophilicity and water solubility.[1] This PEG linker also provides a flexible connection,

minimizing steric hindrance during conjugation.
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Property Specification

Molecular Weight 693.74 g/mol

Chemical Formula C₃₆H₄₃N₃O₁₁

Purity >95% (typically analyzed by HPLC)

Appearance Viscous oil or amorphous solid

Solubility
Soluble in organic solvents such as DMSO,

DMF, DCM, THF, and Chloroform.

Storage Conditions

Store at -20°C, desiccated, and protected from

light. Use anhydrous solvents and avoid

moisture.

Reactivity

DBCO group: Reacts with azides via strain-

promoted alkyne-azide cycloaddition (SPAAC).

NHS ester: Reacts with primary amines at pH 7-

9 to form a stable amide bond.

Bioconjugation Workflow
The primary application of DBCO-PEG5-NHS ester is in the two-step bioconjugation of

molecules. This process first involves the labeling of a biomolecule containing primary amines

with the DBCO moiety, followed by a copper-free click chemistry reaction with an azide-

functionalized molecule of interest.
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Step 1: Amine Labeling

Step 2: Copper-Free Click Chemistry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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